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This guide addresses common challenges in the implementation of the International Standards
for Phytosanitary Measures No. 15 (ISPM 15). It is intended for manufacturers, exporters,
logistics professionals, and anyone involved in the international trade of goods using wood
packaging material (WPM). The goal of ISPM 15 is to prevent the international spread of pests
and diseases in raw wood.[1][2]

Frequently Asked Questions (FAQSs)
What is ISPM 15?

ISPM 15 is a global standard that requires wood packaging material (WPM) used for
international shipping to be treated to eliminate pests.[3] Developed by the International Plant
Protection Convention (IPPC), it aims to protect global forests and ecosystems from invasive
species.[1][2]

What is considered Wood Packaging Material (WPM)
under ISPM 15?

WPM includes pallets, crates, dunnage, reels, and load boards made from raw softwood or
hardwood.[1][4] Essentially, any wood material thicker than 6mm used to secure or carry a
commodity in international trade is subject to the regulation.[1][5]
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Are any wood materials exempt from ISPM 15?

Yes. Materials considered low-risk are exempt. These include:

Wood 6 mm or less in thickness.[6]

e Processed wood products like plywood, particle board, and oriented strand board (OSB)
created using glue, heat, and pressure.[4][6]

» Barrels for wine and spirits heated during manufacturing.[6]
o Gift boxes and similar items made from processed wood that is pest-free.[6]

e Sawdust, wood shavings, and wood wool.[7]

How can | tell if WPM is ISPM 15 compliant?

Compliant WPM is marked with the official IPPC "wheat stamp."[5] This mark must be legible,
permanent, and placed on at least two opposite sides of the packaging.[4][8] The stamp
includes the IPPC symbol, a two-letter country code, a unique number for the treatment
provider, and a code for the treatment method (e.g., HT for Heat Treatment).[5][9]

Can | reuse ISPM 15 stamped packaging?

Yes, as long as the material has not been repaired, remanufactured, or altered.[4][6] If any
repairs are made, the old mark must be removed, the packaging must be re-treated, and a new
mark must be applied by a certified facility.[4]

What happens if | ship with non-compliant WPM?

The consequences of non-compliance can be severe and vary by country.[4] Potential actions
include:

o Detainment and Delay: Shipments can be held at the border, causing significant delays.[10]

» Forced Treatment: Some countries may fumigate the entire shipment at the shipper's
expense.[4]

o Denial of Entry: The shipment may be rejected and sent back to the country of origin.[4][10]
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o Destruction: In some cases, the non-compliant WPM and even the cargo may be destroyed
or buried.[1][4][10]

e Fines and Penalties: Governments can impose substantial fines for violations.[10][11]

Troubleshooting Guide

This section addresses specific problems that may arise during the implementation of ISPM 15.
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Problem / Issue

Potential Cause(s)

Recommended Solution(s)

Shipment Rejected for Non-

Compliance

1. Missing or illegible ISPM 15
mark. 2. Mark is incorrect or
fraudulent. 3. Presence of live
pests, exit holes, or frass
(sawdust-like insect
excrement).[12][13] 4. Use of
untreated wood for repairs on
a previously compliant pallet.
[4] 5. Bark on wood exceeds
tolerance.[4][12]

1. Immediately contact
customs officials to understand
the specific reason for
rejection.[13] 2. Work with
officials on corrective actions,
which may include immediate
treatment (fumigation), re-
exporting the shipment, or
destruction of the non-
compliant WPM.[13] 3. Review
your supply chain: ensure you
only source from certified
WPM providers and have their
certification documents on file.
[11][12] 4. Implement a pre-
shipment inspection checklist
to verify marks and look for

signs of pests.[12]

ISPM 15 Mark is Fading or
lllegible

1. Poor quality ink or stencil
used for the stamp. 2.
Exposure to weather and

abrasion during transit.

1. Ensure your supplier uses
permanent, non-hand-drawn
marks.[12] 2. The mark should
be applied as a brand or a
high-quality ink stamp/stencil.
[4] 3. Protect the packaging
from excessive moisture or

abrasion where possible.

Fungus or Mold on Treated
Wood

1. High moisture content in the
wood (above 18%) when
treated or stored.[14] 2. Heat
treatment in steam chambers
can increase susceptibility to

mold if not dried properly.[15]

1. Ensure wood is properly
kiln-dried before or after
treatment to reduce moisture
content.[14] 2. Store treated
WPM in a dry, well-ventilated
area. 3. Note that standard
ISPM 15 treatments (HT and
MB) do not prevent fungus;
they only target pests.
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Antifungal treatment is a

separate process.[14]

Difficulty Sourcing Compliant
WPM

1. Lack of certified providers in
the region. 2. Supplier claims
wood is compliant but cannot

provide certification.

1. Use directories from your
country's National Plant
Protection Organization
(NPPO) or accredited agencies
to find certified suppliers.[12]
[16] 2. Always require a
certificate from your supplier to
guarantee compliance.[5] 3.
Consider ISPM 15-exempt
alternatives like plastic pallets
or engineered wood products

(e.g., presswood pallets).[1][7]

Repaired Pallet Compliance

1. A certified pallet was
repaired with untreated wood.
2. The original stamp was not

obliterated after repair.

1. Any facility that repairs WPM
must be certified under an
inspection program.[17] 2.
During repair, all original marks
must be obliterated (e.qg.,
painted over or sanded off).
[18] 3. The repaired WPM
must be re-treated and then
marked with the new facility's
official stamp.[4][18]

Data Presentation: ISPM 15 Treatment Parameters

The standard approves several treatment methods, each with specific technical requirements.
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Key Technical

Treatment Method Code . Notes
Requirement(s)
The core temperature This is the most
of the wood must common method. The
reach a minimum of process can be
Heat Treatment HT 56°C (132.8°F) and achieved in a
be maintained for at conventional kiln or
least 30 continuous steam chamber.[21]
minutes.[5][19][20] [22]
The wood must be
heated to 60°C )
) ) This method uses
throughout its entire i i
) microwaves or radio
profile for 1
) ) ) ) ) frequency. The wood's
Dielectric Heating DH continuous minute, ] ]
) smallest dimension
with the temperature
o must not exceed 20
reached within 30
) cm.[21][23]
minutes of the start
time.[5][21][23]
Fumigation schedule
is based on Use is discouraged
) concentration, due to its ozone-
Methyl Bromide ) ]
MB temperature, and depleting properties. It

Fumigation

duration. Wood
thickness must not
exceed 20 cm.[14][21]

is banned for this use
in the EU.[5][21][24]

Compliance Verification Protocols

Verifying ISPM 15 compliance involves both documentation review and physical inspection.

Protocol 1: Supplier Verification

¢ Request Certification: Before purchasing WPM, request a copy of the supplier's certificate

from an accredited inspection agency.[5][12] This confirms they are authorized to apply the

ISPM 15 mark.

© 2025 BenchChem. All rights reserved.

6/11

Tech Support


https://www.gwp.co.uk/guides/what-is-ispm-15/
https://ispm15.com/heat-treatment/
https://blog.nelsoncompany.com/home/3-ways-to-avoid-ispm-15-issues
https://ispm15.com/wp-content/uploads/2018/08/ispm15_international-standards-for-phytosanitary-measures_adopted-2013_published_2017.pdf
https://www.mecalux.com/blog/heat-treated-pallet
https://www.gwp.co.uk/guides/what-is-ispm-15/
https://ispm15.com/wp-content/uploads/2018/08/ispm15_international-standards-for-phytosanitary-measures_adopted-2013_published_2017.pdf
https://www.ippc.int/static/media/files/publication/en/2018/06/Dielectci_heating_Quick_Guide_English_1.0_WEB.pdf
https://ispm15.com/wp-content/uploads/2018/08/ispm15_international-standards-for-phytosanitary-measures_adopted-2013_published_2017.pdf
https://www.ippc.int/static/media/files/publication/en/2018/06/Dielectci_heating_Quick_Guide_English_1.0_WEB.pdf
https://www.fumigationservice.com/ispm15-fumigation.php
https://ispm15.com/wp-content/uploads/2018/08/ispm15_international-standards-for-phytosanitary-measures_adopted-2013_published_2017.pdf
https://www.gwp.co.uk/guides/what-is-ispm-15/
https://ispm15.com/wp-content/uploads/2018/08/ispm15_international-standards-for-phytosanitary-measures_adopted-2013_published_2017.pdf
https://acadon.net/en/blog/ispm15-treatment/
https://www.gwp.co.uk/guides/what-is-ispm-15/
https://twinoakscrates.com/2025/07/23/ispm-15-compliance-7-key-requirements-explained/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

» Contractual Obligation: Include ISPM 15 compliance as a mandatory clause in all supplier
contracts.[12]

» Record Keeping: Maintain records of all treatment certificates and supplier compliance for
auditing purposes.[11][25]

Protocol 2: Pre-Shipment Physical Inspection

o Check for the Mark: Verify that every piece of WPM (pallets, crates, dunnage) has a clear,
legible ISPM 15 mark on at least two opposite sides.[4]

» Validate Mark Components: Ensure the mark contains all required elements: the IPPC logo,
ISO country code, facility ID, and treatment code (HT or DH).[9][13]

¢ Inspect Wood Condition: Look for signs of non-compliance:
o Live Pests: Any visible insects.[12]
o Pest Pathways: Insect exit holes or trails.[13]
o Frass: Sawdust-like material indicating pest activity.[12][13]
o Excessive Bark: While some bark is allowed, large patches may lead to rejection.[4]

o Segregation: Ensure that treated, marked WPM is stored separately from any untreated
wood to prevent cross-contamination or accidental use.[26][27]

o Repairs: If WPM has been repaired, verify that the old marks have been fully obliterated and
a new, valid mark has been applied after re-treatment.[4][18]

Visualizations
ISPM 15 Compliance Workflow

This diagram illustrates the end-to-end process for ensuring wood packaging material is
compliant for international export.
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Caption: Workflow for ISPM 15 compliance from raw material to customs clearance.
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Troubleshooting Logic for a Rejected Shipment

This flowchart outlines the decision-making process when a shipment is flagged for ISPM 15
non-compliance at a port of entry.

Shipment Flagged for

ISPM 15 Non-Compliance

What is the reason for rejection?

Marking Issue |Structural Issue Pest Issue

/ Reject&n Reasons \

Missing, lllegible, or Other Issue Pest Infestation Found
Invalid Mark (e.g., improper repair, bark) (Live pests, frass, holes)
|

N \

s5ible Action

Option 2: Re-Export Option 3: Destruction Option 1: On-Site Treatment
Shipment to Origin of WPM (and possibly cargo) (e.g., Fumigation)

Resolution & Review
Internal Supply Chain

Click to download full resolution via product page

Caption: Decision flowchart for handling ISPM 15 non-compliant wood packaging at customs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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